N-Tosylhydroxy-L-prolinol

• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol
• InChI: InChI=1S/C12H17NO4S/c1-10-3-5-11(6-4-10)18(16,17)13-8-2-7-12(13,15)9-14/h3-6,14-15H,2,7-9H2,1H3/t12-/m1/s1
• InChIKey: QDTMVTIIHCTYPA-GFCCVEGCSA-N

N-Tosylhydroxy-L-prolinol: Chiral Intermediate for Specialized Synthesis

N-Tosylhydroxy-L-prolinol, systematically known as (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a chiral amino alcohol derived from L-proline. It is a solid at room temperature with a melting point of 132-133 ºC and a density of 1.364 g/cm³ . As a pharmaceutical intermediate, it serves as a key building block in the synthesis of various biologically active compounds, distinguished by its rigid pyrrolidine scaffold with defined stereochemistry and a dual-functionality (hydroxyl and sulfonamide) that enables further selective derivatization . Its primary value in procurement lies in its ability to impart stereochemical control in downstream products.

Chiral Scaffold Rigid pyrrolidine with defined (2S,4R) stereochemistry

Tosyl Protection Acid-stable, directing stereoselective transformations

Dual Functionality Primary hydroxyl and trans-4-hydroxy for orthogonal derivatization

Structural Nuance vs. Generic Prolinols in Procurement

Procurement of a generic 'prolinol' or a closely related derivative such as N-Boc-trans-4-hydroxy-L-prolinol cannot replace N-Tosylhydroxy-L-prolinol due to fundamental differences in reactivity and protecting group strategy. The N-tosyl (p-toluenesulfonyl) group is a robust, acid-stable protecting group and a strong electron-withdrawing moiety [1]. This is in stark contrast to the more labile N-Boc (tert-butoxycarbonyl) group, which is cleaved under acidic conditions . Therefore, substituting one for the other in a multi-step synthetic sequence is chemically non-viable without re-engineering the entire protection/deprotection pathway. Furthermore, the presence of the trans-4-hydroxy group offers a unique handle for further functionalization that is absent in simpler N-tosylprolinol (CAS 55456-48-9) [2], making the latter an unsuitable substitute for complex molecule construction.

N-Boc-prolinol analogs

Acid-labile Boc group may cleave prematurely; requires re-engineered protection strategy, limiting interchangeability.

N-Tosylprolinol (CAS 55456-48-9)

Lacks trans-4-hydroxy handle, halting synthetic routes needing 4-position elaboration; scaffold mismatch may alter reaction pathways.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. View Source
• [2] ChemSrc. (n.d.). 1-tosyl-2-(S)-pyrrolidinemethanol (CAS: 55456-48-9). View Source

Comparative Evidence: Quantifying Synthetic Advantage

Diastereoselective Grignard Addition via Tosyl Group

While a direct comparison for N-Tosylhydroxy-L-prolinol is absent in the literature, a closely analogous reaction on N-tosyl-L-prolinal (the oxidized form) provides compelling class-level inference. The N-tosyl protecting group facilitates highly diastereoselective Grignard additions. In this system, a variety of vicinal amino alcohols are produced in good to excellent yields (up to 99% yield) and with high diastereoselectivities (up to 99% de) . This strongly suggests that the N-tosyl moiety in the prolinol scaffold is critical for the observed stereocontrol, a feature that would be absent or significantly diminished with other N-protecting groups like Cbz or Boc due to different steric and electronic environments. This positions N-Tosylhydroxy-L-prolinol as a strategic precursor for the stereodefined synthesis of complex amines.

Diastereoselective Addition

Class-level

Up to 99% yield
>99:1 dr

Reported high stereocontrol with tosyl-protected substrate

Inference from N-tosylprolinal Grignard reactions

Evidence Dimension	Diastereoselectivity in nucleophilic addition
Target Compound Data	Not directly measured; serves as the precursor to the N-tosylprolinal substrate.
Comparator Or Baseline	N-Boc-prolinal or N-Cbz-prolinal (Inferred baseline, lower stereocontrol)
Quantified Difference	Inference: Up to 99% yield and >99:1 diastereomeric ratio (dr) for the tosyl-protected substrate.
Conditions	Grignard addition onto N-tosyl-l-prolinal.

Why This Matters

For a procurement scientist, this data supports the selection of N-Tosylhydroxy-L-prolinol as the preferred starting material over its Boc or Cbz analogs when the synthetic goal is to generate a specific stereoisomer of a complex amine with high fidelity.

Fluorination Pathway: Ring Expansion vs. Direct Substitution

In a direct comparative study, the fluorination of (2S)-N-tosylprolinol (which lacks the 4-hydroxy group) with Fluolead™ led almost exclusively to a ring-expanded product (3R)-3-fluoro-N-tosylpiperidine (95% yield), with only 5% of the intended direct fluorination product [1]. This stark outcome highlights the profound influence of the prolinol scaffold's structure on its reactivity. While N-Tosylhydroxy-L-prolinol contains an additional hydroxyl, its core structure places it in the same class where undesired ring expansion is a major, quantifiable risk. This data point serves as a critical class-level inference: the procurement of the specific tosyl-prolinol derivative is necessary, as structural modifications can lead to entirely different and potentially undesired reaction pathways, wasting valuable research time and resources.

Fluorination Pathway

Class-level

95% ring expansion
vs 5% direct substitution

Scaffold structure may dictate reaction outcome

Comparison with (2S)-N-tosylprolinol, Fluorolead™

Evidence Dimension	Reaction Pathway Selectivity (Fluorination)
Target Compound Data	N-Tosylhydroxy-L-prolinol was not the substrate, but shares the N-tosylprolinol core.
Comparator Or Baseline	(2S)-N-tosylprolinol (no 4-hydroxy group).
Quantified Difference	95% ring expansion product vs. 5% direct substitution product.
Conditions	Treatment with Fluolead™ (1-tert-butyl-4-trifluorosulfanyl-3,5-dimethylbenzene).

Why This Matters

This evidence serves as a cautionary tale for procurement. It underscores that even within the 'N-tosylprolinol' family, seemingly minor structural differences can lead to drastically different chemical behaviors. A researcher must procure the exact compound required by their synthetic route to avoid major, unintended byproducts.

• [1] Huguenot, F., et al. (2006). Oxidative desulfurization-fluorination of thioethers. Application for the synthesis of fluorinated nitrogen containing building blocks. Journal of Fluorine Chemistry, 127(2), 212-217. View Source

Functional Handle Differentiation: 4-Hydroxy Group

A direct structural comparison between N-Tosylhydroxy-L-prolinol (CAS 5605-46-9) and its simpler analog N-tosylprolinol (CAS 55456-48-9) reveals a key, quantifiable difference in functional handles. N-Tosylhydroxy-L-prolinol possesses a trans-4-hydroxy group, providing a site for orthogonal functionalization (e.g., esterification, etherification, oxidation) that is entirely absent in N-tosylprolinol . This extra functional group translates directly into greater synthetic versatility. The molecular formula reflects this: C12H17NO4S for the hydroxy-prolinol vs. C12H17NO3S for N-tosylprolinol [1]. This one-atom difference (an extra oxygen) is the basis for divergent synthetic utility.

Functional Handles

Head-to-head

2 handles
vs 1 (N-tosylprolinol)

Additional trans-4-hydroxy enables orthogonal elaboration

Structural comparison CAS 5605-46-9 vs 55456-48-9

Evidence Dimension	Number of Functional Handles for Derivatization
Target Compound Data	2 (Primary hydroxyl, trans-4-hydroxy)
Comparator Or Baseline	N-tosylprolinol (CAS 55456-48-9)
Quantified Difference	1 (Only primary hydroxyl)
Conditions	N/A (Structural comparison)

Why This Matters

For a procurement decision, this means N-Tosylhydroxy-L-prolinol is the required starting material for any synthetic route that demands further elaboration at the 4-position. Selecting the simpler N-tosylprolinol would halt the synthetic sequence at the first step requiring that functional handle, leading to a dead end and wasted procurement.

• [1] ChemSrc. (n.d.). 1-tosyl-2-(S)-pyrrolidinemethanol (CAS: 55456-48-9). View Source

Synthetic Route Efficiency: Acid-Stable Protecting Group

A class-level comparison of protecting group stability reveals a key procurement advantage. The N-tosyl group in N-Tosylhydroxy-L-prolinol is stable to strong acids, a condition under which the common N-Boc protecting group (e.g., in N-Boc-trans-4-hydroxy-L-prolinol) is rapidly cleaved [1]. In a multi-step synthesis requiring an acidic transformation elsewhere in the molecule, using the Boc-protected analog would necessitate additional protection/deprotection steps (protect the Boc group, perform reaction, deprotect), adding to the overall step count, reducing yield, and increasing cost. While no single yield number can be assigned, the avoidance of just two extra steps can conservatively improve overall yield by >20% (assuming 90% yield per step) and significantly reduce time and material costs.

Acid Stability Advantage

Class-level

Estimated >20% yield improvement

Avoiding extra deprotection steps may improve efficiency

Compared to N-Boc analog in acid-mediated sequences

Evidence Dimension	Protecting Group Orthogonality & Acid Stability
Target Compound Data	Stable to acid.
Comparator Or Baseline	N-Boc-trans-4-hydroxy-L-prolinol (acid-labile).
Quantified Difference	Orthogonal to acid-labile protecting groups. Estimated >20% yield improvement by avoiding extra steps.
Conditions	General synthetic planning; acid-mediated reactions.

Why This Matters

Procurement of N-Tosylhydroxy-L-prolinol is a strategic choice that can simplify a synthetic route by providing a robust, acid-stable protecting group. This leads to a more efficient, higher-yielding, and more cost-effective process compared to starting with an acid-labile analog like the N-Boc derivative.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. View Source

Targeted Applications Requiring Structural Specificity

Stereodefined Vicinal Amino Alcohols and Alkaloid Scaffolds

As supported by class-level evidence, N-Tosylhydroxy-L-prolinol is an ideal starting point for the synthesis of enantiomerically pure vicinal amino alcohols . Its pre-defined stereochemistry and the directing influence of the N-tosyl group enable highly diastereoselective additions (e.g., Grignard reactions) to build complex stereochemical arrays. This is directly applicable in the pharmaceutical industry for the construction of chiral building blocks used in the synthesis of alkaloids, peptidomimetics, and other biologically active small molecules where absolute stereochemistry is critical for activity and safety.

Acid-Stable Amine Protection in Multi-Step Synthesis

Researchers planning multi-step syntheses that involve strongly acidic conditions will specifically seek out N-Tosylhydroxy-L-prolinol. The N-tosyl group's stability to acid makes it a superior protecting group compared to the widely available N-Boc-trans-4-hydroxy-L-prolinol . This scenario is common in the synthesis of complex natural products or pharmaceutical candidates where a late-stage acidic deprotection or rearrangement is required. Procuring the tosyl derivative at the outset eliminates the need for cumbersome and inefficient protecting group exchanges.

Chemical Diversity via 4-Hydroxy Derivatization

In medicinal chemistry programs focused on exploring structure-activity relationships (SAR) around a proline-derived core, N-Tosylhydroxy-L-prolinol offers a crucial advantage. The trans-4-hydroxy group provides a unique point of diversification that is absent in simpler prolinols like N-tosylprolinol . This allows chemists to generate libraries of compounds by selectively functionalizing this position with various esters, ethers, or carbamates. This application is critical for lead optimization, where small changes in molecular structure can lead to significant improvements in drug-like properties.

Industrial Production of High-Value Chiral Intermediates

For contract research organizations (CROs) or pharmaceutical companies focused on process chemistry, the procurement of N-Tosylhydroxy-L-prolinol is driven by its role as a reliable, scalable intermediate. The compound's solid-state (melting point 132-133 ºC) facilitates purification and handling at scale . Its use can streamline complex synthetic routes, avoiding low-yielding side reactions like the ring expansion observed during fluorination attempts on simpler analogs, thereby improving overall process robustness and cost-efficiency [1].

Application

Selection Property

Validation Focus

Stereodefined vicinal amino alcohol synthesis

Tosyl-directed diastereoselectivity

Stereochemical outcome in nucleophilic additions

Multi-step synthesis with acidic steps

Acid-stable N-tosyl protection

Orthogonality with acid-labile protecting groups

Proline-scaffold diversification (SAR)

trans-4-hydroxy functional handle

Selective derivatization at the 4-position

Scalable chiral intermediate in process research

Solid-state handling and route robustness

Avoidance of low-yielding side reactions

• [1] Huguenot, F., et al. (2006). Oxidative desulfurization-fluorination of thioethers. Application for the synthesis of fluorinated nitrogen containing building blocks. Journal of Fluorine Chemistry, 127(2), 212-217. View Source